2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(5-(thiophen-2-yl)isoxazol-3-yl)methanone

• IUPAC Name: 2-oxa-5-azabicyclo[2.2.1]heptan-5-yl-(5-thiophen-2-yl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C13H12N2O3S/c16-13(15-6-9-4-8(15)7-17-9)10-5-11(18-14-10)12-2-1-3-19-12/h1-3,5,8-9H,4,6-7H2
• InChI Key: PNRHGVAGAVQDIC-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(C1CO2)C(=O)C3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

The compound “{2-oxa-5-azabicyclo[2.2.1]heptan-4-yl}methanol” has a CAS Number of 2169602-18-8. It has a molecular weight of 129.16. The compound is stored at 4 degrees Celsius and is in the form of an oil. Another related compound is “2-OXA-5-AZABICYCLO[2.2.1]HEPTANE” with a CAS Number of 279-33-4. It has a molecular weight of 99.13 and is a yellow to brown liquid.

Molecular Structure Analysis

The InChI code for “{2-oxa-5-azabicyclo[2.2.1]heptan-4-yl}methanol” is 1S/C6H11NO2/c8-3-6-1-5 (2-7-6)9-4-6/h5,7-8H,1-4H2. For “2-OXA-5-AZABICYCLO[2.2.1]HEPTANE”, the InChI code is 1S/C5H9NO/c1-4-3-7-5 (1)2-6-4/h4-6H,1-3H2.

It is stored at 4 degrees Celsius and is in the form of an oil. , is stored at 2-8 degrees Celsius, and is a yellow to brown liquid.

Scientific Research Applications

Synthesis of Backbone-Constrained γ-Amino Acid Analogues

Garsi et al. (2022) presented a versatile synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, starting with 4R-hydroxy-L-proline as a chiron. This method highlights the framework of an embedded γ-amino butyric acid (GABA), leading to the synthesis of backbone-constrained analogues of the U.S. Food and Drug Administration-approved drugs baclofen and pregabalin (Garsi et al., 2022).

Novel Synthetic Methodologies

The diverse reactivity and functional group compatibility of the 2-oxa-5-azabicyclo[2.2.1]heptane core have been exploited in various synthetic strategies, demonstrating its utility in constructing complex molecular architectures. For example, studies on the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams and their transformation into methyl cis-3-aminotetrahydrofuran-2-carboxylates showcase the potential of this structure in the field of drug design and discovery (Mollet et al., 2012).

Safety and Hazards

For “{2-oxa-5-azabicyclo[2.2.1]heptan-4-yl}methanol”, the hazard statements are H315, H318, H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P310, P312, P332+P313, P362, P403+P233, P405, P501. For “2-OXA-5-AZABICYCLO[2.2.1]HEPTANE”, the hazard statement is H314 and the precautionary statements are P280; P305+P351+P338; P310.